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Compound of Interest

Compound Name: JH-XI-10-02

Cat. No.: B8117260

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of JH-
XI1-10-02, a potent and selective proteolysis-targeting chimera (PROTAC) designed to degrade
Cyclin-Dependent Kinase 8 (CDK8). Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

JH-XI-10-02 is a bivalent molecule that functions as a CDK8 degrader.[1][2][3] It operates by
simultaneously binding to CDK8 and the E3 ubiquitin ligase Cereblon (CRBN), thereby
inducing the ubiquitination and subsequent proteasomal degradation of CDK8.[4][5][6] This
targeted protein degradation mechanism makes JH-XI-10-02 a valuable tool for studying the
roles of CDKS8 in various signaling pathways and its potential as a therapeutic target. CDK8 is
known to be involved in pathways such as the Wnt-f3-catenin, TGF-f3, and p53 signaling
pathways.[5][6]

Chemical Properties and Solubility

A summary of the key chemical properties of JH-XI-10-02 is presented in the table below. This
information is essential for accurate stock solution preparation and handling.
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Property Value Reference(s)
Molecular Weight ~920.14 g/mol [1112]
Formula Cs3HeaNsO9 [1][2]
CAS Number 2209085-22-1 [1][2]
Appearance Solid powder [1107]

Up to 100 mg/mL (with

Solubility (DMSO) L
sonication)

[1]2]

Purity >98% (HPLC)

Experimental Protocols

Materials and Equipment
e JH-XI-10-02 solid powder

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Stock Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing a JH-XI-10-02 stock

solution.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.abmole.com/products/jh-xi-10-02.html
https://www.glpbio.com/jh-xi-10-02.html
https://www.abmole.com/products/jh-xi-10-02.html
https://www.glpbio.com/jh-xi-10-02.html
https://www.abmole.com/products/jh-xi-10-02.html
https://www.glpbio.com/jh-xi-10-02.html
https://www.abmole.com/products/jh-xi-10-02.html
https://www.excenen.com/JH-XI-10-02.html
https://www.abmole.com/products/jh-xi-10-02.html
https://www.glpbio.com/jh-xi-10-02.html
https://www.benchchem.com/product/b8117260?utm_src=pdf-body
https://www.benchchem.com/product/b8117260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Weigh JH-XI-10-02 Powder

alculate Volume

Add Anhydrous DMSO

i

Dissolve Completely
(Vortex & Sonicate)

Storage

y
Aliquot into Tubes

;

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for JH-XI-10-02 stock solution preparation.

Detailed Protocol for a 10 mM Stock Solution

o Calculation:

o To prepare a 10 mM stock solution, first determine the required mass of JH-XI-10-02 and
the volume of DMSO.

o Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol ) / 1000
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o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 920.14 g/mol / 1000 = 9.20 mg
e Weighing:

o Carefully weigh out the calculated mass of JH-XI-10-02 powder using a calibrated
analytical balance. It is recommended to do this in a chemical fume hood.

e Dissolution:

[¢]

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

[¢]

Add the calculated volume of anhydrous DMSO to the tube.

[e]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10
minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][2]

Stock Solution Dilution Table

The following table provides quick calculations for preparing common stock solution
concentrations.
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Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.92 mg 4.60 mg 9.20 mg
5 mM 4.60 mg 23.00 mg 46.01 mg
10 mM 9.20 mg 46.01 mg 92.01 mg
50 mM 46.01 mg 230.04 mg 460.08 mg

Mechanism of Action: CDK8 Degradation

JH-XI-10-02 induces the degradation of CDK8 through the ubiquitin-proteasome system. The
diagram below illustrates this signaling pathway.
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Caption: Mechanism of JH-XI-10-02-induced CDK8 degradation.

Stability and Storage

Proper storage is critical to maintain the activity of JH-XI-10-02.

e Solid Form: Store the lyophilized powder at -20°C, desiccated. In this form, the chemical is

stable for up to 3 years.[1][8]
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e In Solvent:
o For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1][2]
o For long-term storage, it is recommended to store aliquots at -80°C for up to 6 months.[2]

o Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to a loss of potency.

[8]
Safety Precautions
o JH-XI-10-02 is for research use only and should not be used in humans.[7]
o Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117260#jh-xi-10-02-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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